2-methyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-methyl-N-[3-(3-phenylpropanoylamino)phenyl]propanamide
• InChI: InChI=1S/C19H22N2O2/c1-14(2)19(23)21-17-10-6-9-16(13-17)20-18(22)12-11-15-7-4-3-5-8-15/h3-10,13-14H,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: BJRJZAVRHWXWEA-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Description

2-methyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is also known as MPAP and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of MPAP is not fully understood. However, it has been shown to act as a positive allosteric modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including cell survival and neuroprotection. MPAP has been shown to enhance the activity of the sigma-1 receptor, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
MPAP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. MPAP has also been shown to increase the levels of cyclic adenosine monophosphate (cAMP), a molecule that is involved in various cellular processes, including the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One advantage of MPAP for lab experiments is that it has been shown to have neuroprotective effects, making it a useful tool for studying neurodegenerative diseases. However, one limitation of MPAP is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on MPAP. One direction is to further investigate its mechanism of action and how it interacts with the sigma-1 receptor. Another direction is to study its potential use in the treatment of other neurological disorders, such as multiple sclerosis. Additionally, research could be done to investigate the potential side effects of MPAP and how it interacts with other drugs.

Synthesis Methods

The synthesis method of MPAP involves the reaction of 3-phenylpropanoyl chloride with 3-aminophenylpropanoic acid in the presence of a base such as triethylamine. The resulting compound is then reacted with 2-methylpropanoyl chloride to yield MPAP. The reaction scheme is shown below:

Scientific Research Applications

MPAP has been studied for its potential applications in the field of medicine. It has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. MPAP has also been studied for its potential use in the treatment of depression and anxiety disorders.